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  4. (17S,20S)-17-Methyl-20-[(2S,5S)-5-methyl-2-piperidyl]-18-norpregna-5,12-diene-3β,16β-diol
(17S,20S)-17-Methyl-20-[(2S,5S)-5-methyl-2-piperidyl]-18-norpregna-5,12-diene-3β,16β-diol (17S,20S)-17-Methyl-20-[(2S,5S)-5-methyl-2-piperidyl]-18-norpregna-5,12-diene-3β,16β-diol
Brand Name: Vulcanchem
CAS No.: 17155-31-6
VCID: VC0096364
InChI: InChI=1S/C27H43NO2/c1-16-5-10-24(28-15-16)17(2)27(4)23-9-8-22-20(21(23)14-25(27)30)7-6-18-13-19(29)11-12-26(18,22)3/h6,9,16-17,19-22,24-25,28-30H,5,7-8,10-15H2,1-4H3/t16-,17+,19-,20-,21-,22-,24-,25-,26-,27-/m0/s1
SMILES: CC1CCC(NC1)C(C)C2(C(CC3C2=CCC4C3CC=C5C4(CCC(C5)O)C)O)C
Molecular Formula: C27H43NO2
Molecular Weight: 413.6 g/mol

(17S,20S)-17-Methyl-20-[(2S,5S)-5-methyl-2-piperidyl]-18-norpregna-5,12-diene-3β,16β-diol

CAS No.: 17155-31-6

Main Products

VCID: VC0096364

Molecular Formula: C27H43NO2

Molecular Weight: 413.6 g/mol

(17S,20S)-17-Methyl-20-[(2S,5S)-5-methyl-2-piperidyl]-18-norpregna-5,12-diene-3β,16β-diol - 17155-31-6

CAS No. 17155-31-6
Product Name (17S,20S)-17-Methyl-20-[(2S,5S)-5-methyl-2-piperidyl]-18-norpregna-5,12-diene-3β,16β-diol
Molecular Formula C27H43NO2
Molecular Weight 413.6 g/mol
IUPAC Name (3S,8R,9S,10R,14S,16S,17S)-10,17-dimethyl-17-[(1S)-1-[(2S,5S)-5-methylpiperidin-2-yl]ethyl]-2,3,4,7,8,9,11,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,16-diol
Standard InChI InChI=1S/C27H43NO2/c1-16-5-10-24(28-15-16)17(2)27(4)23-9-8-22-20(21(23)14-25(27)30)7-6-18-13-19(29)11-12-26(18,22)3/h6,9,16-17,19-22,24-25,28-30H,5,7-8,10-15H2,1-4H3/t16-,17+,19-,20-,21-,22-,24-,25-,26-,27-/m0/s1
Standard InChIKey DMLNDBOUFBIGIL-YEJULBKSSA-N
Isomeric SMILES C[C@H]1CC[C@H](NC1)[C@@H](C)[C@@]2([C@H](C[C@@H]3C2=CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)O)C
SMILES CC1CCC(NC1)C(C)C2(C(CC3C2=CCC4C3CC=C5C4(CCC(C5)O)C)O)C
Canonical SMILES CC1CCC(NC1)C(C)C2(C(CC3C2=CCC4C3CC=C5C4(CCC(C5)O)C)O)C
PubChem Compound 12444724
Last Modified Nov 11 2021
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